Cas no 2229455-32-5 (1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine
• CAS No: 2229455-32-5
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 5911361
• PubChem ID: 165700924
• Update Time: 2025-07-16

1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine
• 1-methyl-5-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1H-pyrazol-4-amine
• EN300-1778783
• 2229455-32-5

• Inchi： 1S/C11H17N5/c1-8(2)7-16-5-4-10(14-16)11-9(12)6-13-15(11)3/h4-6,8H,7,12H2,1-3H3
• InChI Key： PXEPPZZHDCIVMT-UHFFFAOYSA-N
• SMILES： N1(C=CC(C2=C(C=NN2C)N)=N1)CC(C)C

Computed Properties

• Exact Mass: 219.14839556g/mol
• Monoisotopic Mass: 219.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine

Introduction to 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2229455-32-5, known as 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine, represents a fascinating molecule in the realm of chemical biology. This heterocyclic derivative, featuring a dual-pyrazole core structure, has garnered significant attention due to its unique pharmacological properties and potential applications in therapeutic research. The intricate arrangement of nitrogen atoms and alkyl substituents within its molecular framework endows it with distinct chemical and biological characteristics, making it a subject of intense study in contemporary medicinal chemistry.

In recent years, the exploration of nitrogen-containing heterocycles has expanded dramatically, driven by their prevalence in bioactive natural products and synthetic drugs. Among these, pyrazole derivatives have emerged as particularly promising scaffolds for drug discovery. The compound 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine exemplifies this trend, combining structural complexity with functional diversity. Its dual-pyrazole system suggests potential interactions with multiple biological targets, a feature that is highly valued in the development of multifunctional therapeutics.

The molecular structure of this compound is characterized by two interconnected pyrazole rings, each contributing to its overall pharmacophore. The presence of a methyl group at the 1-position and a 2-methylpropyl substituent at the 5-position of one pyrazole ring introduces steric and electronic modifications that can influence its binding affinity and selectivity. Such structural features are often meticulously tailored during drug design to optimize interactions with biological macromolecules, such as enzymes and receptors.

One of the most compelling aspects of 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine is its potential role in modulating inflammatory pathways. Pyrazole derivatives have been extensively studied for their anti-inflammatory properties, often through inhibition of key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). The dual-pyrazole core of this compound may enhance its ability to interact with these enzymes or other inflammatory mediators, offering a novel approach to treating chronic inflammatory diseases.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-amine. These methods allow researchers to predict binding modes and affinities with high precision, thereby accelerating the drug discovery process. The integration of experimental validation with computational predictions has become a cornerstone of modern medicinal chemistry.

The synthesis of this compound also highlights the ingenuity of synthetic organic chemists. The construction of the dual-pyrazole system requires careful consideration of reaction pathways and protecting group strategies to ensure high yield and purity. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have streamlined many steps in this process, making it more efficient and scalable. These advancements are crucial for translating promising leads like CAS number 2229455-32-5 into viable therapeutic agents.

From a pharmacological perspective, the unique properties of 1-methyl-5-1-(2-methylpropyl)-1H-pyrazol-3-yl-1H-pyrazol-4-am ine make it an attractive candidate for further investigation. Its ability to engage multiple targets simultaneously could lead to synergistic effects that enhance therapeutic outcomes. Additionally, its structural complexity may provide resistance against metabolic degradation, improving bioavailability—a critical factor in drug development.

The potential applications of this compound extend beyond inflammation modulation. Pyrazole derivatives have shown promise in various therapeutic areas, including anticancer, antimicrobial, and antiviral research. The dual-pyrazole core may enable interactions with different types of biological targets, making it a versatile scaffold for designing next-generation therapeutics. As research progresses, new functions and mechanisms associated with this class of compounds are likely to be uncovered.

In conclusion, 1-methyl -5 - 1 - ( 2 - methyl propyl ) - 1 H - py raz ol -3 - yl - 1 H - py raz ol -4 - am ine (CAS number 2229455 -32 -5) stands as a testament to the innovative spirit driving modern chemical biology. Its unique structure and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions deepens and synthetic methodologies evolve， compounds like this will continue to play pivotal roles in advancing medical science.